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Compound of Interest

Compound Name:
Pentaamminechloroiridium(III)

chloride

CAS No.: 15742-38-8

Cat. No.: B098875 Get Quote

Executive Summary & Core Directive
Do not treat Pentaamminechloroiridium(III) chloride (

) as standard inorganic salt waste.

While Iridium is not one of the "RCRA 8" federally regulated heavy metals (unlike Lead or

Mercury), it poses distinct environmental risks and significant economic considerations. This

compound is a precious metal salt; therefore, the primary disposal objective is Reclamation,

followed by Hazardous Waste Segregation.

Immediate Hazards:

Irritant: Skin, eye, and respiratory tract irritant (H315, H319, H335).

Chemical Incompatibility: Reacts with strong bases to release ammonia gas; potential

catalytic activity with organic solvents.

Pre-Disposal Hazard Assessment
Before initiating any disposal workflow, verify the material state and quantity.
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Parameter Technical Specification

CAS Number
13855-35-1 (cation complex generic); 15742-38-

8 (specific salt)

Formula

Physical State Yellow to tan powder/crystals

Solubility Soluble in water; slightly soluble in alcohol.

RCRA Status Non-RCRA 8. Not P-listed or U-listed.

Waste Code
State-specific (often D001/D002 if mixed) or

generic "Toxic Inorganic Solid."

Critical Incompatibilities (The "Why" Behind
Segregation)

Strong Bases (NaOH, KOH): The ammine ligands (

) coordinated to the Iridium center are stable under neutral conditions. However, high pH
environments can displace these ligands or deprotonate them, leading to the release of toxic
Ammonia gas (

).

Protocol: Never mix Ir-ammine waste with high-pH alkaline waste streams.

Strong Oxidizers: Can destabilize the complex, potentially releasing chlorine gas or nitrogen

oxides (

).

Organic Solvents: Iridium compounds are potent catalysts. Mixing this salt with flammable

organic solvents in a waste container can lower the activation energy for oxidation reactions,

creating a fire hazard or pressure buildup.

Operational Protocols: Disposal & Recovery
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Scenario A: Solid Waste (Pure Compound or Spill
Debris)
Applicable for: Expired reagents, contaminated weighing boats, spill cleanup materials.

Containerization: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling: Mark clearly as "Hazardous Waste - Solid - Iridium Compound."

Segregation: Do not co-mingle with other heavy metals (like Osmium or Ruthenium) if

reclamation is intended, as mixed metals are more expensive to refine.

Sealing: Parafilm the cap to prevent moisture ingress, which can cause caking and

hydrolysis over time.

Scenario B: Aqueous Solutions (Reaction Mixtures)
Applicable for: Mother liquors, wash solvents.

The "Precipitation" Myth: Unlike Silver or Lead, Iridium ammine complexes are highly water-

soluble and difficult to precipitate simply by adjusting pH (which risks ammonia release). Do not

attempt to precipitate Iridium in the lab for disposal.

Volume Reduction: If the volume is large (>1L) and dilute, use a rotary evaporator to

concentrate the solution to a minimum volume.

Collection: Transfer the concentrate to a dedicated "Aqueous Heavy Metal Waste" carboy.

pH Check: Ensure the waste stream remains near neutral (pH 6-8).

Reclamation Tag: If the total Iridium content exceeds 1g, attach a "High Value Metal for

Reclamation" tag. This alerts the waste contractor to divert the stream for refining rather than

incineration/landfill.

Workflow Visualization: The Waste Decision Tree
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The following diagram outlines the logical flow for determining the correct disposal path,

ensuring safety and economic efficiency.

Waste Generation:
Pentaamminechloroiridium(III) Cl
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Figure 1: Decision matrix for segregating Iridium waste streams to maximize safety and

economic recovery.
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Emergency Spill Response Protocol
In the event of a spill, immediate containment is required to prevent dust inhalation and

environmental release.

PPE Upgrade: Don N95 respirator (or half-mask with P100 cartridges), nitrile gloves (double-

gloved), and safety goggles.

Dry Spill (Powder):

Do not sweep vigorously (creates dust).

Cover the spill with a damp paper towel to suppress dust.

Scoop material into a waste jar using a plastic spatula.

Wipe the area with a soap/water solution.[1][2][3]

Wet Spill (Solution):

Absorb with inert material (vermiculite or chemical spill pads).

Do not use "chem-sorb" products containing strong acids or bases.

Place saturated absorbents into a double-bagged hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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